Cas no 63158-57-6 (2-(hydroxymethyl)-1H-Indole-3-acetic acid)

• Product Name: 2-(hydroxymethyl)-1H-Indole-3-acetic acid
• CAS No: 63158-57-6
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 1115134
• PubChem ID: 12331461
• Update Time: 2025-10-29

2-(hydroxymethyl)-1H-Indole-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(hydroxymethyl)-1H-Indole-3-acetic acid
• 2-(2-(Hydroxymethyl)-1H-indol-3-yl)acetic acid
• 2-[2-(hydroxymethyl)-1H-indol-3-yl]acetic acid
• 2-(2-(hydroxymethyl)-1H-indol-3-yl)aceticacid
• 63158-57-6
• SCHEMBL2403602

• Inchi： 1S/C11H11NO3/c13-6-10-8(5-11(14)15)7-3-1-2-4-9(7)12-10/h1-4,12-13H,5-6H2,(H,14,15)
• InChI Key： XPLGRRXWLIJWJE-UHFFFAOYSA-N
• SMILES： OCC1=C(CC(=O)O)C2C=CC=CC=2N1

Computed Properties

• Exact Mass: 205.07389321g/mol
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 73.3Ų

Experimental Properties

• Density: 1.433±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (14 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indole-3-acetic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives Indole-3-acetic acid derivatives

Additional information on 2-(hydroxymethyl)-1H-Indole-3-acetic acid

Recent Advances in the Study of 2-(Hydroxymethyl)-1H-Indole-3-Acetic Acid (CAS: 63158-57-6)

The compound 2-(hydroxymethyl)-1H-Indole-3-acetic acid (CAS: 63158-57-6) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive indole derivatives, which are known for their diverse pharmacological activities, including anti-inflammatory, anticancer, and neuroprotective effects. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activities, and potential applications in drug development.

One of the most notable advancements in the study of 2-(hydroxymethyl)-1H-Indole-3-acetic acid is its application in the synthesis of novel indole-based therapeutics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a precursor for the development of selective COX-2 inhibitors, which are pivotal in the treatment of inflammatory diseases. The researchers employed a multi-step synthetic route, starting from commercially available indole derivatives, to achieve high yields of the target compound. The study also highlighted the compound's stability under physiological conditions, making it a promising candidate for further preclinical evaluation.

In addition to its synthetic applications, recent research has shed light on the compound's intrinsic biological activities. A team of researchers from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that 2-(hydroxymethyl)-1H-Indole-3-acetic acid exhibits moderate inhibitory activity against certain cancer cell lines, particularly those associated with breast and prostate cancers. The study utilized in vitro assays to evaluate the compound's cytotoxicity and mechanism of action, revealing its potential to induce apoptosis via the mitochondrial pathway. These findings suggest that further structural optimization could enhance its anticancer properties.

Another area of interest is the compound's role in neuroprotection. A 2022 study published in Neuropharmacology investigated the effects of 2-(hydroxymethyl)-1H-Indole-3-acetic acid on neuronal cells exposed to oxidative stress. The results indicated that the compound could attenuate oxidative damage by upregulating endogenous antioxidant defenses, such as glutathione peroxidase and superoxide dismutase. This neuroprotective effect was attributed to the compound's ability to scavenge reactive oxygen species (ROS) and modulate signaling pathways involved in cell survival. These findings open new avenues for its potential use in neurodegenerative disorders like Alzheimer's and Parkinson's diseases.

Despite these promising developments, challenges remain in the clinical translation of 2-(hydroxymethyl)-1H-Indole-3-acetic acid. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Recent efforts have focused on derivatizing the compound to improve its drug-like properties, as reported in a 2023 review article in Expert Opinion on Drug Discovery. The review emphasized the importance of structure-activity relationship (SAR) studies to identify optimal modifications that enhance efficacy while minimizing adverse effects.

In conclusion, 2-(hydroxymethyl)-1H-Indole-3-acetic acid (CAS: 63158-57-6) represents a versatile scaffold with significant potential in drug discovery and development. Its applications span from anti-inflammatory and anticancer agents to neuroprotective compounds, as evidenced by recent studies. However, further research is needed to overcome existing limitations and fully realize its therapeutic potential. This brief underscores the importance of continued exploration of this compound and its derivatives in the quest for novel and effective treatments.